Cas no 1613329-99-9 (5-Chloro-2-methyl-3-nitrobenzaldehyde)

• Product Name: 5-Chloro-2-methyl-3-nitrobenzaldehyde
• CAS No: 1613329-99-9
• MF: C₈H₆ClNO₃
• MW: 199.591141223907
• MDL: MFCD28756706
• CID: 5002271
• PubChem ID: 90204159
• Update Time: 2026-02-27

5-Chloro-2-methyl-3-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-methyl-3-nitrobenzaldehyde
• CS-0198965
• 1613329-99-9
• E75050
• BS-46551
• DB-100274
• SCHEMBL15776986
• DTXSID101287319

• MDL： MFCD28756706
• Inchi： 1S/C8H6ClNO3/c1-5-6(4-11)2-7(9)3-8(5)10(12)13/h2-4H,1H3
• InChI Key： GOCFEBVPKXFWEZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=O)C(C)=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 199.0036207g/mol
• Monoisotopic Mass: 199.0036207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrobenzaldehydes

Additional information on 5-Chloro-2-methyl-3-nitrobenzaldehyde

5-Chloro-2-methyl-3-nitrobenzaldehyde: A Comprehensive Overview

The compound 5-Chloro-2-methyl-3-nitrobenzaldehyde (CAS No. 1613329-99-9) is a highly specialized aromatic aldehyde with significant applications in the fields of organic synthesis, material science, and pharmaceutical research. This compound is characterized by its unique structural features, which include a chlorine atom at the 5-position, a methyl group at the 2-position, and a nitro group at the 3-position on the benzene ring. The presence of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable precursor in various synthetic pathways.

5-Chloro-2-methyl-3-nitrobenzaldehyde has been extensively studied for its role in the synthesis of bioactive compounds. Recent research has highlighted its potential as an intermediate in the development of novel anti-inflammatory and anticancer agents. For instance, studies published in leading journals such as *Journal of Medicinal Chemistry* have demonstrated that derivatives of this compound exhibit significant inhibitory effects on key enzymes involved in inflammatory pathways. Furthermore, its ability to act as a versatile building block in heterocyclic synthesis has been underscored in several recent publications.

The synthesis of 5-Chloro-2-methyl-3-nitrobenzaldehyde typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the nitration of a suitably substituted chlorobenzaldehyde derivative, followed by alkylation or acylation steps to introduce the methyl group. The optimization of these steps has been a focus of recent studies, with researchers exploring greener and more efficient methodologies to minimize environmental impact while maintaining high yields.

In terms of physical properties, 5-Chloro-2-methyl-3-nitrobenzaldehyde is known for its high melting point and moderate solubility in organic solvents. These characteristics make it suitable for use in both solution-phase and solid-phase synthesis techniques. Additionally, its stability under various reaction conditions has been thoroughly investigated, with findings indicating that it can withstand moderate thermal and oxidative conditions without significant degradation.

Recent advancements in computational chemistry have also provided deeper insights into the electronic structure and reactivity of 5-Chloro-2-methyl-3-nitrobenzaldehyde. Density functional theory (DFT) calculations have revealed that the electron-withdrawing effects of the nitro and chlorine groups significantly influence the reactivity of the aldehyde moiety. This understanding has been instrumental in designing more efficient catalytic systems for its use in cross-coupling reactions.

Another area where 5-Chloro-2-methyl-3-nitrobenzaldehyde has shown promise is in materials science. Researchers have explored its potential as a precursor for advanced polymers and functional materials. For example, studies published in *Advanced Materials* have demonstrated that derivatives of this compound can be used to synthesize high-performance polymers with tailored electronic properties.

In conclusion, 5-Chloro-2-methyl-3-nitrobenzaldehyde is a versatile and valuable compound with a wide range of applications across multiple disciplines. Its unique structural features, combined with recent advancements in synthetic methodologies and computational analysis, continue to expand its utility in both academic and industrial settings. As research into this compound progresses, it is expected to play an even more pivotal role in the development of innovative materials and therapeutic agents.